Cas no 2228836-98-2 (3-(6-methylpyridin-2-yl)but-3-en-1-amine)

• Product Name: 3-(6-methylpyridin-2-yl)but-3-en-1-amine
• CAS No: 2228836-98-2
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6521390
• PubChem ID: 17915548
• Update Time: 2025-10-31

3-(6-methylpyridin-2-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methylpyridin-2-yl)but-3-en-1-amine
• SCHEMBL8460226
• 2228836-98-2
• EN300-1808797

• Inchi： 1S/C10H14N2/c1-8(6-7-11)10-5-3-4-9(2)12-10/h3-5H,1,6-7,11H2,2H3
• InChI Key： DFBDMUSDJHNYIY-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=CC=1C(=C)CCN

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(6-methylpyridin-2-yl)but-3-en-1-amine

3-(6-methylpyridin-2-yl)but-3-en-1-amine: An Emerging Compound in Chemical and Pharmaceutical Research

3-(6-methylpyridin-2-yl)but-3-en-1-amine, with the CAS number 2228836-98-2, is a promising compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound belongs to the class of substituted pyridines and is characterized by its conjugated double bond system, which imparts distinct chemical and biological properties.

The molecular formula of 3-(6-methylpyridin-2-yl)but-3-en-1-amine is C₁₀H₁₃N₂, and its molecular weight is approximately 159.22 g/mol. The compound's structure consists of a butenyl chain attached to a 6-methylpyridine ring, with an amine group at the terminal position of the butenyl chain. This arrangement provides a versatile platform for further chemical modifications and functionalization, making it an attractive candidate for drug design and development.

In the realm of chemical synthesis, 3-(6-methylpyridin-2-yl)but-3-en-1-amine has been synthesized through various methods, including transition-metal-catalyzed cross-coupling reactions and palladium-catalyzed amination reactions. These synthetic routes have been optimized to achieve high yields and purity, facilitating its use in both academic research and industrial applications. Recent studies have also explored the use of green chemistry principles to develop more environmentally friendly synthetic methods, aligning with the growing emphasis on sustainable practices in the chemical industry.

The biological activity of 3-(6-methylpyridin-2-yl)but-3-en-1-amine has been a subject of extensive investigation. Initial studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a potential lead compound for the development of novel therapeutic agents. For instance, research has demonstrated that 3-(6-methylpyridin-2-yl)but-3-en-1-amine can selectively inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

Beyond its anticancer properties, 3-(6-methylpyridin-2-yl)but-3-en-1-amine has also shown promise in other therapeutic areas. Studies have indicated that it can modulate neurotransmitter systems in the brain, potentially offering benefits in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, which could be valuable in managing chronic inflammatory conditions.

The pharmacokinetic profile of 3-(6-methylpyridin-2-yl)but-3-en-1-amine has been evaluated to understand its behavior in biological systems. In vitro and in vivo studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can effectively reach its target sites within the body and exert its intended therapeutic effects without causing significant side effects.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 3-(6-methylpyridin-2-yl)but-3-en-1-amine. Early-phase clinical trials have demonstrated promising results, with the compound showing good tolerability and preliminary evidence of efficacy in treating certain diseases. These findings have paved the way for more advanced clinical trials to explore its full therapeutic potential.

In addition to its direct therapeutic applications, 3-(6-methylpyridin-2-y l)but - 3 - en - 1 - amine strong > has also been used as a building block for the synthesis of more complex molecules with enhanced biological activities. Researchers are actively exploring strategies to modify the structure of this compound to improve its potency, selectivity, and pharmacokinetic properties. These efforts are driven by the need to develop more effective treatments for various diseases while minimizing adverse effects.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 3-(6-methylpyridin - 2 - yl )but - 3 - en - 1 - amine strong > have shown that it degrades rapidly under natural conditions, reducing its potential for long-term environmental accumulation. This characteristic aligns with the principles of green chemistry and supports its use as a sustainable chemical entity.

In conclusion, 3-(6-methylpyridin - 2 - yl )but - 3 - en - 1 - amine strong > (CAS No: 2228836 - 98 - 2 ) represents a promising compound with diverse applications in chemical and pharmaceutical research. Its unique chemical structure, favorable biological activity, and good pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and development.